Cas no 326177-41-7 (1-(Phenylsulfonyl)-4-piperidinyl(piperidino)methanone)

• Product Name: 1-(Phenylsulfonyl)-4-piperidinyl(piperidino)methanone
• CAS No: 326177-41-7
• MDL: MFCD02186748
• CID: 4646132
• Update Time: 2025-10-29

1-(Phenylsulfonyl)-4-piperidinyl(piperidino)methanone Chemical and Physical Properties

Names and Identifiers

• 1-(Phenylsulfonyl)-4-piperidinyl(piperidino)methanone

• MDL： MFCD02186748

Additional information on 1-(Phenylsulfonyl)-4-piperidinyl(piperidino)methanone

Comprehensive Overview of 1-(Phenylsulfonyl)-4-piperidinyl(piperidino)methanone (CAS No. 326177-41-7)

1-(Phenylsulfonyl)-4-piperidinyl(piperidino)methanone, with the CAS registry number 326177-41-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of sulfonyl-containing piperidine derivatives, which are widely explored for their potential applications in drug discovery and material science. The unique structural features of this molecule, including the phenylsulfonyl and piperidinyl moieties, make it a valuable intermediate in synthetic chemistry.

In recent years, the demand for piperidine-based compounds has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in 1-(Phenylsulfonyl)-4-piperidinyl(piperidino)methanone for its potential role in modulating biological targets. The compound's sulfonamide group is known for its ability to enhance binding affinity and metabolic stability, making it a key focus in the development of novel therapeutics. This aligns with the growing trend of structure-activity relationship (SAR) studies in drug design.

The synthesis of CAS No. 326177-41-7 typically involves multi-step organic reactions, including sulfonylation and amidation processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to characterize its purity and structural integrity. Given the rising interest in high-purity chemical intermediates, this compound is often sourced by laboratories engaged in peptide synthesis and small-molecule drug development.

From an industrial perspective, 1-(Phenylsulfonyl)-4-piperidinyl(piperidino)methanone is also explored for its potential in catalysis and polymer chemistry. Its robust framework allows for functionalization, enabling the creation of customized materials with tailored properties. This has led to inquiries about its use in green chemistry applications, where sustainable synthesis methods are prioritized.

For researchers and suppliers, understanding the stability and storage conditions of CAS 326177-41-7 is critical. Proper handling under inert atmospheres and low-temperature storage are recommended to maintain its efficacy. Additionally, regulatory compliance regarding its transportation and usage is essential, though it is not classified under restricted categories.

In summary, 1-(Phenylsulfonyl)-4-piperidinyl(piperidino)methanone represents a promising compound with multifaceted applications. Its relevance in pharmaceutical R&D, coupled with its utility in material science, underscores its importance in contemporary chemical research. As the scientific community continues to explore its potential, this compound is poised to remain a subject of interest in both academic and industrial settings.